Cas no 3270-25-5 (Chrome Blue K)

Chrome Blue K Properties

Names and Identifiers

• Chrome Blue K
• C.I. 16675
• Acid Chrome Blue K
• 4,5-Dihydroxy-3-[(2-hydroxy-5-sulfophenyl)azo]-2,7-naphthalenedisulfonic acid trisodium salt
• 4,5-DIHYDROXY-3-((2-HYDROXY-5-SULFOPHENYL)AZO)-2,7-NAPHTHALENEDISULFONIC ACID TRISODIUM SALT
• C.I.Mordant Blue 31
• Chrome fast navy blue R
• Indicator
• F71444
• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(2-hydroxy-5-sulfophenyl)azo]-, trisodium salt
• trisodium;4,5-dihydroxy-3-[(2-hydroxy-5-sulfonatophenyl)diazenyl]naphthalene-2,7-disulfonate
• AcidchromeblueK
• starbld0016529
• 3270-25-5
• trisodium 5-hydroxy-3-[2-(2-hydroxy-5-sulfonatophenyl)hydrazin-1-ylidene]-4-oxonaphthalene-2,7-disulfonate
• +Expand

• MDL： MFCD19442652
• InChIKey： XHCCWBJFZUXJBV-GLCFPVLVSA-K
• Inchi： 1S/C16H12N2O12S3.3Na/c19-11-2-1-8(31(22,23)24)5-10(11)17-18-15-13(33(28,29)30)4-7-3-9(32(25,26)27)6-12(20)14(7)16(15)21;;;/h1-6,19-21H,(H,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;3*+1/p-3
• SMILES： C1=CC(=C(C=C1S(=O)(=O)O)/N=N/C2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)[O-])[O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 585.90100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 5
• Monoisotopic Mass: 585.90107009g/mol
• Heavy Atom Count: 36
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Topological Polar Surface Area: 282Ų

Experimental Properties

• LogP: 4.32670
• PSA: 282.15000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Brownish red or dark red powder.
• Solubility: Soluble in water and ethanol, the aqueous solution is rose red, and the alkaline solution is gray blue.
• Density: 1.0500